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Compound of Interest

N,N-diallyl-4-
Compound Name:
methylbenzenesulfonamide

cat. No.: B1267651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for N,N-diallyl-4-methylbenzenesulfonamide. The information is compiled from
publicly available data and general chemical principles to ensure the integrity of the compound
for research and development purposes.

Chemical Properties

Property Value

CAS Number 50487-72-4
Molecular Formula C13H17NO2S
Molecular Weight 251.35 g/mol

Colorless to light yellow/orange clear liquid or
Appearance id
soli

Recommended Storage Conditions

Proper storage is crucial to maintain the stability and purity of N,N-diallyl-4-
methylbenzenesulfonamide. The following conditions are recommended based on supplier
information and the chemical nature of the compound.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1267651?utm_src=pdf-interest
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/product/b1267651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Recommended Condition Rationale

Refrigeration minimizes the
Temperature 2-8°C rate of potential degradation

reactions.

The diallyl functional groups

may be susceptible to
Inert atmosphere (e.g., Argon, o )
Atmosphere ) oxidation. An inert atmosphere
Nitrogen) ) o
will prevent oxidative

degradation.

. ) ] To prevent potential photolytic
Light Store in the dark (amber vial) ]
degradation.

] ) ) Prevents contamination and
Container Tightly sealed container ]
exposure to moisture.

Stability Profile

While specific quantitative stability studies on N,N-diallyl-4-methylbenzenesulfonamide are
not extensively available in public literature, the stability can be inferred from the behavior of its
core functional groups: the sulfonamide and the N,N-diallyl moieties.

Hydrolytic Stability
The sulfonamide group is generally considered to be hydrolytically stable, particularly at neutral

to alkaline pH.

pH Stability at 25°C

Potentially less stable; hydrolysis may be
Acidic (pH < 7) Y yaroy Y

catalyzed.
Neutral (pH 7) Generally stable (Half-life > 1 year).
Alkaline (pH > 7) Generally stable (Half-life > 1 year).
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Note: This data is based on general studies of the sulfonamide functional group and should be
considered as a guideline. Empirical testing for the specific compound is recommended for
critical applications.

Thermal Stability

The thermal stability of N,N-diallyl-4-methylbenzenesulfonamide has not been publicly
documented in detail. However, general information on sulfonamides suggests they possess
good thermal stability.

e General Handling: Avoid exposure to high temperatures and sources of ignition.

e Hazardous Decomposition: Upon thermal decomposition, hazardous products such as
carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and sulfur oxides
(SOx) may be formed.

Reactivity of the Diallyl Group

The N,N-diallyl groups are potential sites of reactivity and degradation. The double bonds can
be susceptible to:

o Oxidation: Leading to the formation of epoxides, diols, or other oxidation products.
o Addition Reactions: The double bonds can react with various reagents.

o Polymerization: The allyl groups could potentially undergo polymerization, especially in the
presence of initiators or upon exposure to heat or light.

Experimental Protocols

Detailed experimental protocols for the stability testing of N,N-diallyl-4-
methylbenzenesulfonamide are not readily available. However, a general approach to
assessing the stability of a research compound would involve the following:

Objective: To determine the degradation of N,N-diallyl-4-methylbenzenesulfonamide under
various stress conditions over time.

Methodology:
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o Sample Preparation: Prepare solutions of N,N-diallyl-4-methylbenzenesulfonamide in
appropriate solvents.

» Stress Conditions: Expose the samples to a range of conditions, including:

o

Temperature: Elevated temperatures (e.g., 40°C, 60°C) and refrigerated conditions (2-
8°C).

o

Humidity: High humidity environments.

[¢]

Light: Exposure to UV and visible light.

[¢]

pH: Acidic, neutral, and alkaline solutions.
» Time Points: Analyze samples at predetermined time intervals (e.g., 0, 1, 3, 6, 12 months).

e Analysis: Utilize a validated stability-indicating analytical method, such as High-Performance
Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS), to quantify
the parent compound and detect any degradation products.

Visualizations
Logical Flow for Handling and Storage

The following diagram illustrates the decision-making process for the proper handling and
storage of N,N-diallyl-4-methylbenzenesulfonamide to ensure its stability.
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Storage Protocol
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Purity Confirmed
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in a tightly sealed
amber vial

Blanket with
Inert Gas (Ar, N2)

Log Storage Details:
Date, Temp, Lot No.

Initial Purity Analysis (Optional but Recommended)

Handling Protocol

Retrieve from Storage

Equilibrate to
Room Temperature

Weigh/Dispense
under Inert Atmosphere
(if possible)

Reseal and Purge
with Inert Gas

Return to 2-8°C Storage

Click to download full resolution via product page

Caption: Recommended Handling and Storage Workflow.

Potential Degradation Pathways

This diagram outlines the potential degradation pathways for N,N-diallyl-4-

methylbenzenesulfonamide based on its chemical structure.
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Caption: Inferred Degradation Pathways.

Disclaimer: This document is intended for informational purposes only and is based on
currently available public information. It is not a substitute for rigorous empirical stability testing.
Researchers should always perform their own stability studies to ensure the quality and
integrity of N,N-diallyl-4-methylbenzenesulfonamide for their specific applications. Always
consult the Safety Data Sheet (SDS) for detailed safety and handling information.

 To cite this document: BenchChem. [Technical Guide: Stability and Storage of N,N-diallyl-4-
methylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267651#n-n-diallyl-4-methylbenzenesulfonamide-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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